Cas no 25433-16-3 (2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-)
25433-16-3 structure
Product Name:2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-
CAS No:25433-16-3
MF:C11H12N2S
MW:204.291380882263
CID:1422925
PubChem ID:11298663
Update Time:2025-04-20
2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-
- 4NMQ5YAP7C
- 1,3-Dimethyl-4-phenyl-4-imidazoline-2-thione
- SCHEMBL821792
- 25433-16-3
- UNII-4NMQ5YAP7C
-
- Inchi: 1S/C11H12N2S/c1-12-8-10(13(2)11(12)14)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key: PFZYPHBIKQHBFK-UHFFFAOYSA-N
- SMILES: S=C1N(C)C=C(C2C=CC=CC=2)N1C
Computed Properties
- Exact Mass: 204.07226
- Monoisotopic Mass: 204.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- PSA: 6.48
2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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